Cas no 1715960-51-2 (3,3-Dimethyl-3H-indole-4-carboxylic acid)

• Product Name: 3,3-Dimethyl-3H-indole-4-carboxylic acid
• CAS No: 1715960-51-2
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5039441
• PubChem ID: 118050239
• Update Time: 2026-02-28

3,3-Dimethyl-3H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyl-3H-indole-4-carboxylic acid
• CC1(C)C=Nc2cccc(C(O)=O)c12
• DB-394096
• 1715960-51-2
• SCHEMBL16685203
• CS-0161204
• 3,3-Dimethyl-3H-indole-4-carboxylicacid
• D96398
• 3,3-dimethylindole-4-carboxylic acid

• Inchi： 1S/C11H11NO2/c1-11(2)6-12-8-5-3-4-7(9(8)11)10(13)14/h3-6H,1-2H3,(H,13,14)
• InChI Key： MHONCNTZCBMMQM-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1C(C)(C)C=N2)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.7

Additional information on 3,3-Dimethyl-3H-indole-4-carboxylic acid

Recent Advances in the Study of 3,3-Dimethyl-3H-indole-4-carboxylic acid (CAS: 1715960-51-2)

3,3-Dimethyl-3H-indole-4-carboxylic acid (CAS: 1715960-51-2) is an important indole derivative that has recently gained significant attention in chemical biology and pharmaceutical research. This compound serves as a key building block for the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Recent studies have explored its potential applications in drug discovery, with a focus on its unique structural features that enable diverse chemical modifications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3,3-Dimethyl-3H-indole-4-carboxylic acid as a core structure for developing small molecule inhibitors targeting protein-protein interactions. The research team demonstrated that derivatives of this compound showed promising activity against challenging biological targets, with improved pharmacokinetic properties compared to previous indole-based compounds. The study highlighted the compound's versatility in medicinal chemistry applications.

In the field of oncology research, a recent patent application (WO2023056321) disclosed novel 3,3-Dimethyl-3H-indole-4-carboxylic acid derivatives as potential anticancer agents. These compounds exhibited selective inhibition of specific kinase pathways involved in tumor progression, with one lead candidate showing nanomolar potency in preclinical models. The structural modifications at the 4-carboxylic acid position were particularly crucial for enhancing target specificity.

Recent synthetic methodology developments have also focused on 3,3-Dimethyl-3H-indole-4-carboxylic acid. A 2024 publication in Organic Letters described an efficient catalytic system for the direct functionalization of this scaffold, enabling rapid generation of diverse analogs for structure-activity relationship studies. This advancement has significantly accelerated the exploration of this chemical space in drug discovery programs.

The compound's potential extends beyond therapeutic applications. A study in ACS Chemical Biology reported its use as a fluorescent probe for monitoring enzymatic activity, leveraging the unique photophysical properties of the indole core. This application demonstrates the compound's versatility in chemical biology tools development.

Ongoing research continues to explore the full potential of 3,3-Dimethyl-3H-indole-4-carboxylic acid and its derivatives. With its balanced physicochemical properties and synthetic accessibility, this scaffold remains a valuable asset in medicinal chemistry and chemical biology research. Future directions include optimization of existing leads and exploration of novel biological targets that may benefit from this structural motif.